Cas no 900402-91-7 (4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide
• CAS No: 900402-91-7
• MF: C₁₆H₁₃N₃O₅S
• MW: 359.356522321701
• CID: 5671301
• PubChem ID: 16759547
• Update Time: 2025-10-24

4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• NCGC00161762-01
• 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide
• AKOS001357455
• Z57135602
• EN300-26867854
• 4-Methoxy-2-nitro-N-quinolin-8-yl-benzenesulfonamide
• CU-00000000239-1
• 900402-91-7
• HJBZVUAIPZKDKG-UHFFFAOYSA-N
• SCHEMBL11973578
• CHEMBL3392550

• Inchi： 1S/C16H13N3O5S/c1-24-12-7-8-15(14(10-12)19(20)21)25(22,23)18-13-6-2-4-11-5-3-9-17-16(11)13/h2-10,18H,1H3
• InChI Key： HJBZVUAIPZKDKG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])OC)(NC1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 359.05759170g/mol
• Monoisotopic Mass: 359.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide

Introduction to 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide and Its Significance in Modern Chemical Research

4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide, identified by the CAS number 900402-91-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by their complex aromatic structures, which make them valuable candidates for further investigation in drug discovery and material science. The presence of multiple functional groups, including a methoxy group, a nitro group, and a quinoline moiety, contributes to its unique chemical properties and potential biological activities.

The structure of 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide is meticulously designed to explore the synergistic effects of these substituents. The methoxy group at the para position relative to the nitro group can influence electron distribution across the aromatic ring, while the quinoline scaffold introduces additional layers of complexity due to its known bioactivity in various pharmacological contexts. Such structural features are often exploited in medicinal chemistry to modulate reactivity and target specificity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Quinoline derivatives, in particular, have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The incorporation of a sulfonamide group into the quinoline framework further enhances the compound's potential as a pharmacophore. Sulfonamides are well-known for their ability to act as protease inhibitors, making them relevant in the treatment of inflammatory diseases and infections.

The nitro group in 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide adds another dimension to its chemical behavior. Nitroaromatic compounds are known for their reactivity, which can be harnessed in various synthetic pathways. Additionally, the nitro group can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug development, where precise control over molecular structure is crucial for achieving desired pharmacological outcomes.

Current research in this domain has highlighted the importance of understanding the electronic and steric effects of different substituents on aromatic systems. Computational studies have shown that the presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups can lead to significant changes in the compound's reactivity and binding affinity. These insights have guided experimental efforts to optimize synthetic routes and improve yields.

The sulfonamide moiety in 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide is particularly noteworthy due to its role as a key pharmacophore in many drugs currently on the market. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions, which can enhance binding affinity and selectivity. This property makes them attractive for designing molecules that can modulate enzyme activity or receptor binding with high precision.

Recent advancements in synthetic methodologies have enabled chemists to access increasingly complex molecular architectures with greater ease. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoline scaffold efficiently. These methods have not only improved yields but also allowed for the introduction of additional functional groups without compromising structural integrity.

The potential applications of 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications, such as organic electronics or catalyst design. The ability to fine-tune electronic properties through strategic substitution opens up avenues for developing novel materials with tailored functionalities.

In conclusion, 4-methoxy-2-nitro-N-(quinolin-8-yl)benzene-1-sulfonamide represents a fascinating example of how intricate molecular design can lead to compounds with significant potential across multiple scientific disciplines. The combination of established pharmacophores with innovative structural modifications provides a rich ground for exploration in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of chemical biology and drug discovery.